molecular formula C29H33BrClN9O8 B1251793 Cyclocinamide A

Cyclocinamide A

Cat. No. B1251793
M. Wt: 751 g/mol
InChI Key: IDZAPUZBBVBVSL-YDPTZXBUSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cyclocinamide A is a natural product found in Psammocinia bulbosa and Psammocinia with data available.

Scientific Research Applications

Synthesis and Structural Studies

  • Synthesis and Stereochemical Re-Evaluation

    The unique β(2)αβ(2)α 14-membered tetrapeptide core of cyclocinamide A necessitated the synthesis of both nominal (all-S) cyclocinamide A and the 11R isomer. This synthesis used a (cyclo)asparagine-containing dipeptide as a turn inducing fragment, highlighting inconsistencies in analytical data between natural and synthetic samples, suggesting a need for re-evaluation of natural product stereochemistry (Garcia et al., 2012).

  • NMR Analysis and True Structure Identification

    The DP4 protocol was used to establish the true structure of cyclocinamide A, a flexible cyclic peptide with four isolated stereocenters. Through NMR spectroscopy and total synthesis, the natural stereochemistry was confirmed as 4 S, 7 R, 11 R, 14 S (Cooper et al., 2018).

properties

Product Name

Cyclocinamide A

Molecular Formula

C29H33BrClN9O8

Molecular Weight

751 g/mol

IUPAC Name

N-[2-[[(3S,10S)-3-(2-amino-2-oxoethyl)-10-[(5-bromo-1H-indol-3-yl)methyl]-13-hydroxy-2,5,9,12-tetraoxo-1,4,8,11-tetrazacyclotetradec-6-yl]amino]-2-oxoethyl]-4-chloro-1-methylpyrrole-2-carboxamide

InChI

InChI=1S/C29H33BrClN9O8/c1-40-12-15(31)6-21(40)28(47)36-11-24(43)37-20-9-34-25(44)18(4-13-8-33-17-3-2-14(30)5-16(13)17)39-29(48)22(41)10-35-26(45)19(7-23(32)42)38-27(20)46/h2-3,5-6,8,12,18-20,22,33,41H,4,7,9-11H2,1H3,(H2,32,42)(H,34,44)(H,35,45)(H,36,47)(H,37,43)(H,38,46)(H,39,48)/t18-,19-,20?,22?/m0/s1

InChI Key

IDZAPUZBBVBVSL-YDPTZXBUSA-N

Isomeric SMILES

CN1C=C(C=C1C(=O)NCC(=O)NC2CNC(=O)[C@@H](NC(=O)C(CNC(=O)[C@@H](NC2=O)CC(=O)N)O)CC3=CNC4=C3C=C(C=C4)Br)Cl

Canonical SMILES

CN1C=C(C=C1C(=O)NCC(=O)NC2CNC(=O)C(NC(=O)C(CNC(=O)C(NC2=O)CC(=O)N)O)CC3=CNC4=C3C=C(C=C4)Br)Cl

synonyms

cyclocinamide A

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Cyclocinamide A
Reactant of Route 2
Cyclocinamide A
Reactant of Route 3
Cyclocinamide A
Reactant of Route 4
Cyclocinamide A
Reactant of Route 5
Cyclocinamide A
Reactant of Route 6
Cyclocinamide A

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.